Cas no 2172604-02-1 (3-({(benzyloxy)carbonylamino}methyl)bicyclo3.1.0hexane-3-carboxylic acid)

• Product Name: 3-({(benzyloxy)carbonylamino}methyl)bicyclo3.1.0hexane-3-carboxylic acid
• CAS No: 2172604-02-1
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6062743
• PubChem ID: 165601754
• Update Time: 2025-05-19

3-({(benzyloxy)carbonylamino}methyl)bicyclo3.1.0hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(benzyloxy)carbonylamino}methyl)bicyclo3.1.0hexane-3-carboxylic acid
• 3-({[(benzyloxy)carbonyl]amino}methyl)bicyclo[3.1.0]hexane-3-carboxylic acid
• EN300-1592521
• 2172604-02-1

• Inchi： 1S/C16H19NO4/c18-14(19)16(7-12-6-13(12)8-16)10-17-15(20)21-9-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,17,20)(H,18,19)
• InChI Key： FWXJTLWJSUVDOR-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C=CC=CC=2)CC2CC2C1)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-({(benzyloxy)carbonylamino}methyl)bicyclo3.1.0hexane-3-carboxylic acid

Comprehensive Overview of 3-({(benzyloxy)carbonylamino}methyl)bicyclo[3.1.0]hexane-3-carboxylic acid (CAS No. 2172604-02-1)

In the realm of synthetic organic chemistry and pharmaceutical research, 3-({(benzyloxy)carbonylamino}methyl)bicyclo[3.1.0]hexane-3-carboxylic acid (CAS No. 2172604-02-1) has emerged as a compound of significant interest. This bicyclic derivative, characterized by its unique carboxylic acid and benzyloxycarbonyl (Cbz) protected amine functionalities, serves as a versatile intermediate in drug discovery and peptide synthesis. Its structural complexity and functional group diversity make it a valuable building block for designing novel therapeutic agents, particularly in the fields of central nervous system (CNS) drug development and enzyme inhibitor design.

The compound’s bicyclo[3.1.0]hexane scaffold is a notable feature, offering conformational rigidity that can enhance binding affinity to biological targets. Researchers have exploited this scaffold to develop protease inhibitors and GPCR modulators, addressing current challenges in treating neurodegenerative diseases and metabolic disorders. With the growing demand for small molecule therapeutics and peptide mimetics, 2172604-02-1 has garnered attention in both academic and industrial settings. Its Cbz-protected amine group further facilitates selective deprotection strategies, enabling precise modifications in multi-step syntheses.

Recent trends in AI-driven drug discovery and high-throughput screening have amplified the relevance of compounds like 3-({(benzyloxy)carbonylamino}methyl)bicyclo[3.1.0]hexane-3-carboxylic acid. Computational models frequently highlight its potential as a bioisostere for natural amino acids, aligning with the search for orally bioavailable drugs. Moreover, its compatibility with solid-phase peptide synthesis (SPPS) protocols makes it a candidate for developing peptide-based vaccines and targeted drug delivery systems, topics dominating recent scientific literature.

From a synthetic perspective, the compound’s carboxylic acid moiety allows for facile derivatization via amide coupling or esterification, while the bicyclic core provides steric control for stereoselective reactions. These attributes are critical for optimizing drug-likeness and ADME properties, key focus areas in modern medicinal chemistry. As the pharmaceutical industry shifts toward fragment-based drug design, 2172604-02-1 exemplifies how structurally constrained fragments can yield potent leads with improved selectivity.

Environmental and regulatory considerations also play a role in the compound’s applications. Its synthesis often employs green chemistry principles, such as catalytic methods and solvent minimization, resonating with the global push for sustainable pharmaceutical manufacturing. Researchers frequently inquire about its stability under physiological conditions and compatibility with bioconjugation techniques, reflecting its utility in biologics engineering.

In summary, 3-({(benzyloxy)carbonylamino}methyl)bicyclo[3.1.0]hexane-3-carboxylic acid (CAS No. 2172604-02-1) stands at the intersection of innovation and practicality. Its multifaceted chemistry addresses pressing needs in drug development, while its adaptability aligns with cutting-edge methodologies like machine learning-assisted molecular design. As the scientific community continues to explore its potential, this compound remains a cornerstone for advancing precision medicine and therapeutic innovation.